Cas no 1251228-66-6 (3,4-Difluorophenyl-(2-thienyl)methanol)

• Product Name: 3,4-Difluorophenyl-(2-thienyl)methanol
• CAS No: 1251228-66-6
• MF: C₁₁H₈F₂OS
• MW: 226.242428779602
• MDL: MFCD07775499
• CID: 5177787
• Update Time: 2026-03-05

3,4-Difluorophenyl-(2-thienyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,4-Difluorophenyl)(thiophen-2-yl)methanol
• 3,4-Difluorophenyl-(2-thienyl)methanol
• (3,4-difluorophenyl)-thiophen-2-ylmethanol

• MDL： MFCD07775499
• Inchi： 1S/C11H8F2OS/c12-8-4-3-7(6-9(8)13)11(14)10-2-1-5-15-10/h1-6,11,14H
• InChI Key： SNOOUWVFYNZMLC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC(=C(C=1)F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.6
• Topological Polar Surface Area: 48.5

Additional information on 3,4-Difluorophenyl-(2-thienyl)methanol

Professional Introduction to Compound with CAS No 1251228-66-6 and Product Name 3,4-Difluorophenyl-(2-thienyl)methanol

The compound with the CAS number 1251228-66-6 and the product name 3,4-Difluorophenyl-(2-thienyl)methanol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both fluorine and thiophene moieties in its molecular structure imparts distinct electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Among these, thienyl-containing molecules have been extensively studied for their role in modulating various biological pathways. The compound 3,4-Difluorophenyl-(2-thienyl)methanol exemplifies this trend, as it combines the advantages of both aromatic and heterocyclic systems. The fluorine atoms at the 3 and 4 positions of the phenyl ring enhance the lipophilicity and metabolic stability of the molecule, while the thiophene ring contributes to its binding affinity with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of therapeutic agents. The methanol side chain provides a reactive site for further functionalization, allowing chemists to tailor its properties for specific applications. Current research indicates that derivatives of 3,4-Difluorophenyl-(2-thienyl)methanol exhibit promising activity against various diseases, including cancer and inflammatory disorders. The compound's ability to interact with multiple targets makes it an attractive candidate for multi-target drug discovery efforts.

The synthesis of 3,4-Difluorophenyl-(2-thienyl)methanol involves a series of well-established organic reactions, including cross-coupling and hydroxylation steps. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of palladium-catalyzed reactions has been particularly effective in constructing the carbon-carbon bonds between the phenyl and thiophene moieties. Additionally, protecting group strategies have been utilized to safeguard reactive sites during synthesis, thereby improving overall reaction efficiency.

Recent studies have highlighted the pharmacokinetic advantages of fluorinated aromatic compounds. The electron-withdrawing nature of fluorine atoms enhances binding affinity by stabilizing negative charge distributions in bioactive molecules. This property is particularly relevant for 3,4-Difluorophenyl-(2-thienyl)methanol, as it facilitates strong interactions with enzymes and receptors involved in disease pathways. Furthermore, fluorine substitution can prolong blood plasma half-life, reducing dosing frequency and improving patient compliance.

In vitro and in vivo studies have provided valuable insights into the biological activity of 3,4-Difluorophenyl-(2-thienyl)methanol. Preliminary results suggest that this compound exhibits inhibitory effects on key enzymes implicated in cancer progression. For instance, it has shown potential in disrupting tyrosine kinase activity, which is crucial for signal transduction in malignant cells. Additionally, its interaction with nuclear receptors has been explored for therapeutic applications in metabolic disorders. These findings underscore its significance as a pharmacological tool for further investigation.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify potential modifications to enhance efficacy. By leveraging computational tools, researchers can accelerate the discovery process and reduce experimental costs. For 3,4-Difluorophenyl-(2-thienyl)methanol, virtual screening has helped identify promising analogs with improved pharmacokinetic profiles. This approach aligns with modern drug development paradigms that emphasize precision and efficiency.

The future prospects of 3,4-Difluorophenyl-(2-thienyl)methanol are exciting and multifaceted. Ongoing research aims to expand its therapeutic applications by exploring new derivatives and formulations. Innovations in drug delivery systems may further enhance its clinical utility by improving bioavailability and target specificity. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion,3,4-Difluorophenyl-(2-thienyl)methanol represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis involves sophisticated organic transformations, while its pharmacological properties make it a valuable candidate for drug development. As research continues to uncover new applications for this compound,3,4-Difluorophenyl-(2-thienyl)methanol is poised to play a pivotal role in advancing therapeutic strategies across multiple disease areas.